Cas no 105258-93-3 (Benzyl 3-oxoazetidine-1-carboxylate)

• Product Name: Benzyl 3-oxoazetidine-1-carboxylate
• CAS No: 105258-93-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD09954923
• CID: 820165
• PubChem ID: 10632047
• Update Time: 2025-09-19

Benzyl 3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxoazetidine-1-carboxylate
• N-CBZ-3-OXOAZETIDINE
• 1-Cbz-3-azetidinone
• 3-Oxo-azetidine-1-carboxylic acid benzyl ester
• 1-(Benzyloxycarbonyl)azetidin-3-one
• 3-Oxoazetidine-1-carboxylic acid benzyl ester
• 1-AZETIDINECARBOXYLIC ACID, 3-OXO-, PHENYLMETHYL ESTER
• PubChem19679
• N-Cbz- 3-oxoazetidine
• 1-N-Cbz-3-azetidinone
• VLMMTGKGDOAYER-UHFFFAOYSA-N
• HT859
• Benzyl 3-oxo-1-azetidinecarboxylate
• PB13124
• phenylmethyl 3-oxoazetidine-1-carboxylate
• AB0034573
• ST1010022
• N-cbz-azetidin-3-one
• Azetidin-3-one, N-Cbz protected
• EN300-188154
• 3-Oxo-azetidine-1-carboxylic acid benzylester
• DS-1693
• CS-M1635
• 105258-93-3
• AKOS015836901
• DB-003429
• DTXSID40442743
• SY020133
• FS-3337
• Benzyl3-oxoazetidine-1-carboxylate
• MFCD09954923
• SCHEMBL1488412

• MDL： MFCD09954923
• Inchi： 1S/C11H11NO3/c13-10-6-12(7-10)11(14)15-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： VLMMTGKGDOAYER-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C1)=O)=O

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-47°C
• Boiling Point: 356.5±42.0 °C at 760 mmHg
• Flash Point: 169.4±27.9 °C
• Refractive Index: 1.591
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 46.61000
• LogP: 1.14580
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl 3-oxoazetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls